N-Lauroylglycine
N-Lauroylglycine
N-Lauroylglycine, also known as acylglycine c:12 or dodecanamidoacetate, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Lauroylglycine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-lauroylglycine is primarily located in the membrane (predicted from logP). N-Lauroylglycine can be biosynthesized from dodecanoic acid.
N-dodecanoylglycine is an N-acylglycine with an acyl group that is lauroyl. It has a role as a metabolite. It is a N-acylglycine and a fatty amide. It derives from a dodecanoic acid. It is a conjugate acid of a N-dodecanoylglycinate.
N-dodecanoylglycine is an N-acylglycine with an acyl group that is lauroyl. It has a role as a metabolite. It is a N-acylglycine and a fatty amide. It derives from a dodecanoic acid. It is a conjugate acid of a N-dodecanoylglycinate.
Brand Name:
Vulcanchem
CAS No.:
7596-88-5
VCID:
VC20864518
InChI:
InChI=1S/C14H27NO3/c1-2-3-4-5-6-7-8-9-10-11-13(16)15-12-14(17)18/h2-12H2,1H3,(H,15,16)(H,17,18)
SMILES:
CCCCCCCCCCCC(=O)NCC(=O)O
Molecular Formula:
C14H27NO3
Molecular Weight:
257.37 g/mol
N-Lauroylglycine
CAS No.: 7596-88-5
Cat. No.: VC20864518
Molecular Formula: C14H27NO3
Molecular Weight: 257.37 g/mol
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Specification
| Description | N-Lauroylglycine, also known as acylglycine c:12 or dodecanamidoacetate, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Lauroylglycine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-lauroylglycine is primarily located in the membrane (predicted from logP). N-Lauroylglycine can be biosynthesized from dodecanoic acid. N-dodecanoylglycine is an N-acylglycine with an acyl group that is lauroyl. It has a role as a metabolite. It is a N-acylglycine and a fatty amide. It derives from a dodecanoic acid. It is a conjugate acid of a N-dodecanoylglycinate. |
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| CAS No. | 7596-88-5 |
| Molecular Formula | C14H27NO3 |
| Molecular Weight | 257.37 g/mol |
| IUPAC Name | 2-(dodecanoylamino)acetic acid |
| Standard InChI | InChI=1S/C14H27NO3/c1-2-3-4-5-6-7-8-9-10-11-13(16)15-12-14(17)18/h2-12H2,1H3,(H,15,16)(H,17,18) |
| Standard InChI Key | JWGGSJFIGIGFSQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCC(=O)NCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCC(=O)NCC(=O)O |
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